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Compound of Interest

Compound Name: Acetohydrazide-D3

Cat. No.: B590809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability of

Acetohydrazide-D3, a deuterated stable isotope-labeled compound essential for advanced

research applications. It details its primary uses, outlines suppliers, and presents a typical

experimental workflow for its application as an internal standard in quantitative mass

spectrometry.

Acetohydrazide-D3, also known as 2,2,2-trideuterioacetohydrazide, is the deuterium-labeled

form of Acetohydrazide.[1][2] Stable isotope-labeled compounds are critical tools in drug

development and metabolic research, primarily used as tracers to enhance the accuracy of

quantitative analysis.[1] The incorporation of deuterium atoms allows for differentiation from the

unlabeled analyte by mass spectrometry while maintaining nearly identical chemical and

physical properties.[3]

Commercial Availability
Acetohydrazide-D3 is available for research purposes from several specialized chemical

suppliers. These products are intended for laboratory research use only and are not for human

or patient use.[1] Researchers should always refer to the Certificate of Analysis provided by the

supplier for detailed quality control data.
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Below is a summary of commercially available Acetohydrazide-D3 from notable suppliers.

Please note that catalog numbers, available quantities, and stock status are subject to change,

and direct confirmation with the supplier is recommended.

Supplier
Product
Name

CAS
Number

Unlabeled
CAS

Molecular
Formula

Notes

MedChemEx

press

Acetohydrazi

de-d3

1219804-83-

3
1068-57-1 C₂H₃D₃N₂O

Labeled as

an organic

building block

and stable

isotope.

LGC

Standards

(TRC)

Acetohydrazi

de-D3

1330169-81-

7
1068-57-1 C₂H₃D₃N₂O

Listed as a

stable

isotope-

labeled

metabolite in

the Isoniazid

API family.

Core Research Application: Internal Standard in Mass
Spectrometry
The principal application of Acetohydrazide-D3 is as an internal standard for the precise

quantification of unlabeled Acetohydrazide in biological matrices using techniques like Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Rationale: Quantitative analysis using LC-MS/MS can be affected by "matrix effects,"

where other components in a biological sample interfere with the analyte's ionization, leading to

inaccurate measurements. A stable isotope-labeled internal standard like Acetohydrazide-D3
co-elutes with the analyte and experiences the same matrix effects and variations in sample

preparation. By measuring the ratio of the analyte to the internal standard, these variations are

normalized, ensuring high accuracy and precision.

Experimental Protocols
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General Protocol for using Acetohydrazide-D3 as an
Internal Standard
This protocol outlines a generalized workflow for the quantification of Acetohydrazide in a

biological sample (e.g., plasma or urine) using Acetohydrazide-D3 as an internal standard.

1. Preparation of Standard and Sample Solutions:

Stock Solutions: Prepare stock solutions of both unlabeled Acetohydrazide and

Acetohydrazide-D3 in a suitable solvent (e.g., methanol or acetonitrile).

Calibration Standards: Create a series of calibration standards by spiking known

concentrations of unlabeled Acetohydrazide into a blank biological matrix.

Internal Standard Working Solution: Prepare a working solution of Acetohydrazide-D3 at a

fixed concentration.

2. Sample Preparation:

Thaw biological samples (e.g., plasma, urine) on ice.

To a fixed volume of the sample (e.g., 100 µL), add a small, precise volume of the

Acetohydrazide-D3 internal standard working solution.

Vortex the mixture to ensure homogeneity.

Perform protein precipitation by adding a solvent like acetonitrile, followed by vortexing and

centrifugation to pellet the precipitated proteins.

Alternatively, use Solid-Phase Extraction (SPE) for sample cleanup and concentration.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

Inject the prepared sample onto an appropriate LC column for chromatographic separation of

the analyte from other matrix components.
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The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to detect

specific precursor-to-product ion transitions for both Acetohydrazide and Acetohydrazide-
D3.

The near-identical physicochemical properties ensure that both compounds elute at virtually

the same retention time.

4. Data Analysis:

Integrate the peak areas for both the analyte (Acetohydrazide) and the internal standard

(Acetohydrazide-D3).

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of Acetohydrazide in the unknown samples by interpolating their

peak area ratios from the calibration curve.

// Nodes node [fillcolor="#FFFFFF", fontcolor="#202124"]; Sample [label="Biological

Sample\n(e.g., Plasma, Urine)"]; Spike [label="Spike with\nAcetohydrazide-D3 (IS)"]; Extract

[label="Sample Preparation\n(e.g., Protein Precipitation, SPE)"]; LCMS [label="LC-MS/MS

Analysis"]; Data [label="Data Processing"];

node [fillcolor="#FBBC05", fontcolor="#202124"]; Quant [label="Final Concentration\nof

Acetohydrazide"];

// Edges Sample -> Spike [color="#34A853"]; Spike -> Extract [color="#34A853"]; Extract ->

LCMS [color="#34A853"]; LCMS -> Data [color="#34A853"]; Data -> Quant [color="#34A853"];

// Invisible nodes for alignment subgraph { rank = same; Spike; Extract; } } } Caption: Workflow

for quantitative analysis using a deuterated internal standard.

Synthetic and Chemical Context
Acetohydrazide itself is a versatile organic intermediate used in the synthesis of various

heterocyclic compounds, including pyrazoles and Schiff bases, which are explored for
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applications in medicinal chemistry. It belongs to the hydrazide class of compounds, which are

reactive functional groups widely used in bioconjugation and chemical synthesis. Its deuterated

form, Acetohydrazide-D3, leverages this chemical foundation to provide a high-fidelity tool for

precise analytical measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b590809?utm_src=pdf-body
https://www.benchchem.com/product/b590809?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/acetohydrazide-d3.html
https://www.lgcstandards.com/GN/en/Acetohydrazide-D3/p/TRC-A163772?queryID=fe62a2593163b2ccb3d898a1cab6cbdd
https://www.benchchem.com/pdf/The_Critical_Role_of_d3_Labeled_Internal_Standards_in_Quantitative_Mass_Spectrometry_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/product/b590809#commercial-availability-of-acetohydrazide-d3-for-research
https://www.benchchem.com/product/b590809#commercial-availability-of-acetohydrazide-d3-for-research
https://www.benchchem.com/product/b590809#commercial-availability-of-acetohydrazide-d3-for-research
https://www.benchchem.com/product/b590809#commercial-availability-of-acetohydrazide-d3-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590809?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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